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Compound of Interest

Compound Name: Tetradecylthioacetic acid

Cat. No.: B017306 Get Quote

Essential Safety and Handling Guide for
Tetradecylthioacetic Acid
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount when handling chemical compounds. This guide provides essential,

immediate safety and logistical information for the handling of Tetradecylthioacetic acid
(TTA), including detailed operational and disposal plans.

Chemical Identity and Hazards

Tetradecylthioacetic acid (CAS No. 2921-20-2) is a synthetic fatty acid analog.[1][2] While it

is utilized in research for its ability to modulate lipid metabolism, it is also classified as a

hazardous chemical.[3][4][5][6] According to the 2012 OSHA Hazard Communication Standard,

it is considered a skin irritant (Category 2), a serious eye irritant (Category 2), and may cause

respiratory irritation (Specific target organ toxicity - single exposure, Category 3).[3] Therefore,

strict adherence to safety protocols is mandatory.

Hazard Classification
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Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3 (Respiratory system)

Data sourced from Fisher Scientific Safety Data Sheet.[3]

Personal Protective Equipment (PPE)
The following personal protective equipment is required when handling Tetradecylthioacetic
acid to minimize exposure and ensure personal safety.

PPE Type Specification Rationale

Hand Protection
Wear appropriate protective

gloves (e.g., Nitrile rubber).

To prevent skin contact and

irritation.[3]

Eye/Face Protection

Wear chemical safety goggles

or a face shield as described

by OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3]

To protect eyes from splashes

and irritation.[3]

Skin and Body Protection

Wear appropriate protective

clothing, such as a lab coat, to

prevent skin exposure.[3]

To prevent skin contact and

contamination of personal

clothing.

Respiratory Protection

Use only outdoors or in a well-

ventilated area. If exposure

limits are exceeded or if

irritation or other symptoms are

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.[3]

To prevent inhalation and

respiratory tract irritation.[3]
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Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict, procedural workflow is critical for the safe handling of

Tetradecylthioacetic acid.

1. Preparation:

Engineering Controls: Ensure work is conducted in a well-ventilated area, preferably within a

chemical fume hood. Eyewash stations and safety showers must be readily accessible.[7]

PPE Inspection: Before starting any work, inspect all PPE for integrity. Do not use damaged

gloves, clothing, or eyewear.

Gather Materials: Have all necessary equipment and reagents ready to minimize movement

and potential for spills.

2. Handling and Use:

Avoid Contact: Do not get in eyes, on skin, or on clothing.[3]

Prevent Inhalation: Avoid breathing dust, fume, gas, mist, vapors, or spray.[3]

No Consumption: Do not eat, drink, or smoke when using this product.[7]

Grounding: For larger quantities, ground/bond container and receiving equipment to prevent

static discharge.[7]

3. Spill Management:

Small Spills: In case of a small spill, sweep up and shovel into suitable containers for

disposal.[3]

Large Spills: For larger spills, utilize appropriate absorbent materials. Ensure the area is

well-ventilated.

Reporting: Report all spills to the laboratory supervisor or safety officer.

4. First-Aid Measures:
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Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15

minutes. If eye irritation persists, get medical advice/attention.[3]

Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs, get

medical advice/attention. Take off contaminated clothing and wash before reuse.[3]

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for

breathing. Call a POISON CENTER or doctor/physician if you feel unwell.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[3]

Disposal Plan
Proper disposal of Tetradecylthioacetic acid and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection: Dispose of contents and container to an approved waste disposal plant.[3]

Container Handling: Keep in suitable, closed containers for disposal.[3] Do not mix with other

waste.

Regulatory Compliance: All disposal activities must be in accordance with local, state, and

federal regulations.

Workflow for Safe Handling of Tetradecylthioacetic
Acid
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Safe Handling Workflow for Tetradecylthioacetic Acid

1. Preparation
- Work in Fume Hood

- Inspect PPE
- Gather Materials

2. Handling & Use
- Avoid Contact

- Prevent Inhalation
- No Food/Drink

Proceed with caution

3. Spill Management
- Contain Spill

- Use Absorbent
- Report Incident

If spill occurs

5. Disposal
- Approved Waste Plant

- Closed Containers
- Follow Regulations

After use

4. First-Aid
- Eye Rinse (15 min)

- Skin Wash
- Move to Fresh Air

If exposure occurs

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tetradecylthioacetic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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